Cas no 438475-73-1 (3-(4-ethoxyphenoxy)methylbenzoic acid)

• Product Name: 3-(4-ethoxyphenoxy)methylbenzoic acid
• CAS No: 438475-73-1
• MF: C₁₆H₁₆O₄
• MW: 272.295845031738
• MDL: MFCD02605891
• CID: 2857488
• PubChem ID: 891145
• Update Time: 2025-05-20

3-(4-ethoxyphenoxy)methylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-[(4-ethoxyphenoxy)methyl]benzoic acid
• 3-(4-ETHOXY-PHENOXYMETHYL)-BENZOIC ACID
• 3-(4-ethoxyphenoxy)methylbenzoic acid
• MLS000088746
• SMR000072768
• SCHEMBL22480818
• 438475-73-1
• 3-[(4-ethoxyphenoxy)methyl]benzoicacid
• EN300-228313
• NSA47573
• AKOS000102695
• cid_891145
• 3-(4-ETHOXYPHENOXYMETHYL)BENZOIC ACID
• CHEMBL1587117
• STK298518
• AK-968/41018689
• Oprea1_645898
• BBL037944
• Z274525868
• BDBM39001
• DB-165169
• CS-0240410
• HMS2436G13
• MFCD02605891

• MDL： MFCD02605891
• Inchi： 1S/C16H16O4/c1-2-19-14-6-8-15(9-7-14)20-11-12-4-3-5-13(10-12)16(17)18/h3-10H,2,11H2,1H3,(H,17,18)
• InChI Key： DQKJOHPFSRRCND-UHFFFAOYSA-N
• SMILES： O(C1C=CC(=CC=1)OCC)CC1C=CC=C(C(=O)O)C=1

Computed Properties

• Exact Mass: 272.10485899Da
• Monoisotopic Mass: 272.10485899Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 297
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 55.8Ų

Additional information on 3-(4-ethoxyphenoxy)methylbenzoic acid

Comprehensive Overview of 3-(4-Ethoxyphenoxy)methylbenzoic Acid (CAS No. 438475-73-1)

3-(4-Ethoxyphenoxy)methylbenzoic acid (CAS No. 438475-73-1) is a specialized organic compound with a molecular formula of C₁₆H₁₆O₄. This compound belongs to the class of benzoic acid derivatives, which are widely studied for their potential applications in pharmaceuticals, agrochemicals, and material science. The presence of both ethoxy and phenoxy functional groups in its structure makes it a versatile intermediate for synthetic chemistry. Researchers and industries are increasingly interested in this compound due to its unique physicochemical properties and potential role in drug discovery.

In recent years, the demand for 3-(4-ethoxyphenoxy)methylbenzoic acid has grown, particularly in the field of medicinal chemistry. Its structural features, such as the methylbenzoic acid core and ethoxyphenoxy side chain, make it a promising candidate for the development of novel therapeutic agents. For instance, it has been explored as a building block for anti-inflammatory and antioxidant compounds, aligning with the current trend of targeting oxidative stress-related diseases. Additionally, its potential use in cancer research has garnered attention, as benzoic acid derivatives are known to modulate key biological pathways.

The synthesis of CAS No. 438475-73-1 typically involves multi-step organic reactions, including etherification and esterification processes. Advanced techniques such as HPLC (High-Performance Liquid Chromatography) and NMR (Nuclear Magnetic Resonance) spectroscopy are employed to ensure high purity and accurate characterization. This level of precision is critical for applications in pharmaceutical formulations, where impurities can significantly impact efficacy and safety. The compound’s solubility in organic solvents like DMSO and ethanol further enhances its utility in laboratory and industrial settings.

From an environmental perspective, 3-(4-ethoxyphenoxy)methylbenzoic acid is considered relatively stable under standard conditions. However, researchers are increasingly focusing on green chemistry approaches to minimize waste and energy consumption during its production. This aligns with global initiatives to promote sustainable chemical synthesis, a topic frequently searched by professionals in the field. The compound’s biodegradability and eco-toxicity profile are also under investigation to ensure compliance with REACH and other regulatory frameworks.

In the context of material science, 3-(4-ethoxyphenoxy)methylbenzoic acid has shown promise as a precursor for polymeric materials and liquid crystals. Its aromatic structure and functional groups allow for tailored modifications, enabling the design of materials with specific optical or mechanical properties. This versatility has sparked interest in industries ranging from electronics to coatings, where customized materials are in high demand.

For researchers and manufacturers, sourcing high-quality CAS No. 438475-73-1 is essential. Reputable suppliers provide detailed technical data sheets (TDS) and certificates of analysis (CoA) to ensure transparency and reliability. Common queries in search engines include "where to buy 3-(4-ethoxyphenoxy)methylbenzoic acid" and "synthesis methods for CAS 438475-73-1," reflecting the practical needs of the scientific community. Additionally, forums and academic platforms often discuss its structure-activity relationships (SAR), highlighting its relevance in ongoing research.

In summary, 3-(4-ethoxyphenoxy)methylbenzoic acid (CAS No. 438475-73-1) is a compound of significant interest across multiple disciplines. Its applications in pharmaceuticals, agrochemicals, and advanced materials underscore its versatility. As the scientific community continues to explore its potential, this compound is likely to remain a focal point in both academic and industrial research. For those seeking further information, peer-reviewed journals and patent databases are valuable resources for the latest developments.